2,6-dioxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide

• IUPAC Name: 2,4-dioxo-N-[1-(oxolan-3-yl)pyrazol-4-yl]-1H-pyrimidine-6-carboxamide
• InChI: InChI=1S/C12H13N5O4/c18-10-3-9(15-12(20)16-10)11(19)14-7-4-13-17(5-7)8-1-2-21-6-8/h3-5,8H,1-2,6H2,(H,14,19)(H2,15,16,18,20)
• InChI Key: FVKDGLJSMXMXIZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1N2C=C(C=N2)NC(=O)C3=CC(=O)NC(=O)N3
• Molecular Formula: C12H13N5O4
• Molecular Weight: 291.26 g/mol

Description

2,6-dioxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide is a useful research compound. Its molecular formula is C12H13N5O4 and its molecular weight is 291.267. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

A novel series of compounds, including 2,6-dioxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide derivatives, have been synthesized and evaluated for their potential in various biological applications. These compounds have been explored for their anticancer properties, demonstrating significant activity against specific cancer cell lines. For instance, a study on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives revealed their anticancer and anti-5-lipoxygenase agent properties, offering a foundation for further exploration in cancer treatment (Rahmouni et al., 2016).

Antimicrobial and Antioxidant Activities

Another area of application for these derivatives is in the field of antimicrobial and antioxidant research. A study on the design, synthesis, and biological potentials of novel tetrahydroimidazo[1,2-a]pyrimidine derivatives demonstrated that these compounds exhibit significant antimicrobial activity against various Gram-positive and Gram-negative bacterial and fungal strains. Additionally, certain derivatives have shown potent antioxidant activity, highlighting their potential in managing oxidative stress-related conditions (Rani et al., 2017).

Antiprotozoal Agents

Derivatives of 2,6-dioxo-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyrimidine-4-carboxamide have also been explored for their antiprotozoal properties. Novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines, for example, have been identified as potent antiprotozoal agents, showing strong in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum. This suggests their potential application in treating diseases caused by protozoan parasites (Ismail et al., 2004).